Epichlorohydrin

• CAS No.: 106-89-8
• Product Name: Epichlorohydrin
• Molecular Formula: C3H5ClO
• Molecular Weight: 92.52 g/mol
• IUPAC Name: 2-(chloromethyl)oxirane
• Standard InChI: InChI=1S/C3H5ClO/c4-1-3-2-5-3/h3H,1-2H2
• Standard InChIKey: BRLQWZUYTZBJKN-UHFFFAOYSA-N
• Impurities: Purity: 99%
• SMILES: C1C(O1)CCl
• Canonical SMILES: C1C(O1)CCl
• Boiling Point: 241.7 °F at 760 mm Hg (EPA, 1998); 116.555 °C; 117.9 °C; 116 °C; 242°F
• Colorform: Colorless liquid
• Density: 1.18 to 1.801 at 68 °F (EPA, 1998); 1.1750 at 25 °C/4 °C; Relative density (water = 1): 1.2; 1.18
• Flash Point: 93 °F (EPA, 1998); 88 °F (31 °C) (Closed cup); 31 °C c.c.; 93°F
• Melting Point: -54.4 to -14.1 °F (EPA, 1998); -41.6 °C; -25.6 °C; -57.2°C; -48 °C; -54°F
• Physical Description: 1-chloro-2,3-epoxypropane appears as a clear colorless liquid with an irritating chloroform-like odor. Density 9.8 lb / gal. Flash point 87°F. Polymerizable. If polymerization takes place inside a closed container, the container is subject to violent rupture. Irritates the skin and respiratory system. Toxic by ingestion. A confirmed carcinogen. Vapors heavier than air. Used to make plastics and as a solvent.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a slightly irritating, chloroform-like odor.
• Description: Epichlorohydrin is a volatile and flammable, clear, colorless, liquid, chlorinated cyclic ether with an irritating, chloroform-like odor that emits toxic fumes of hydrochloric acid and other chlorinated compounds when heated to decomposition. Epichlorohydrin is used in the manufacture of epoxy resins, synthetic glycerin and elastomers. Exposure to epichlorohydrin irritates the eyes, skin and respiratory tract, and can cause chemical pneumonitis, pulmonary edema, and renal lesions. This substance also affects the blood. Epichlorohydrin is reasonably anticipated to be a human carcinogen and may be associated with an increased risk of developing respiratory cancer. (NCI05); Epichlorohydrin is an epoxide that is 1,2-epoxypropene in which one of the methyl hydrogens is substituted by chlorine. It is an organochlorine compound and an epoxide. It derives from a 1,2-epoxypropane.; (Chloromethyl)oxirane, also known as alpha-epichlorohydrin or 1-chloro-2, 3-epoxypropane, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms) (Chloromethyl)oxirane exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (chloromethyl)oxirane is primarily located in the cytoplasm (Chloromethyl)oxirane can be biosynthesized from 1, 2-epoxypropane.
• Shelf Life: Epichlorohydrin can be oxidized by free radical process in liquid or gas phases; these reactions may occur as photochemically initiated atmospheric reactions.
• Solubility: 50 to 100 mg/mL at 72° F (NTP, 1992); 0.71 M; Miscible with most organic solvents; Miscible with alcohol, ether, chloroform, trichloroethylene, carbon tetrachloride; immiscible with petroleum hydrocarbons.; In water, 6.59X10+4 mg/L at 25 °C; 65.9 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 6; 7%
• Synonyms: 2-(Chloromethyl)oxirane; (Chloromethyl)ethylene Oxide; (Chloromethyl)oxirane; (RS)-Epichlorhydrin; (+/-)-Epichlorohydrin; 1,2-Epoxy-3-chloropropane; 1-Chloro-2,3-epoxypropane; 2,3-Epoxypropyl Chloride; Glycerol Epichlorohydrin; Glycidyl Chloride; J 0
• Vapor Density: 3.29 (EPA, 1998) (Relative to Air); 3.29 (Air = 1); Relative vapor density (air = 1): 3.2; 3.29
• Vapor Pressure: 10 mm Hg at 61.88 °F (EPA, 1998); 16.44 mmHg; 16.4 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.6; 13 mmHg
• PubChem Compound: 7835
• Last Modified: Nov 11 2021